N-(2-furylmethyl)-2-(4-isopropylphenoxy)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C16H19NO3/c1-12(2)13-5-7-14(8-6-13)20-11-16(18)17-10-15-4-3-9-19-15/h3-9,12H,10-11H2,1-2H3,(H,17,18)
• InChI Key: CBCCFRBXOZYUMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NCC2=CC=CO2
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

N-(2-furylmethyl)-2-(4-isopropylphenoxy)acetamide, also known as FIAA, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. FIAA is a synthetic compound that has been developed as a potential therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-(4-isopropylphenoxy)acetamide is not fully understood. However, studies have suggested that this compound may work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer growth. This compound may also work by modulating the activity of neurotransmitters in the brain.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can reduce inflammation and oxidative stress in cells. This compound has also been found to have anti-cancer effects, inhibiting the growth of cancer cells and inducing apoptosis. In addition, this compound has been shown to have neuroprotective effects, protecting neurons from damage and improving cognitive function.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-2-(4-isopropylphenoxy)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. This compound is also stable and can be stored for long periods of time. However, there are also limitations to using this compound in lab experiments. The mechanism of action of this compound is not fully understood, which makes it difficult to design experiments that specifically target its effects. In addition, this compound may have off-target effects that could complicate experimental results.

Future Directions

There are several future directions for research on N-(2-furylmethyl)-2-(4-isopropylphenoxy)acetamide. One area of research is to further investigate the mechanism of action of this compound. Understanding how this compound works at a molecular level could help to identify new therapeutic targets for diseases. Another area of research is to explore the potential use of this compound in combination with other drugs or therapies. Finally, more studies are needed to determine the safety and efficacy of this compound in humans, which could pave the way for its use as a therapeutic agent.

Synthesis Methods

The synthesis of N-(2-furylmethyl)-2-(4-isopropylphenoxy)acetamide involves the reaction of 2-furylmethylamine with 4-isopropylphenyl chloroacetate in the presence of a base. The resulting product is then treated with sodium hydroxide to obtain this compound. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-(2-furylmethyl)-2-(4-isopropylphenoxy)acetamide has been shown to have potential therapeutic effects for various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound has anti-inflammatory properties and can inhibit the growth of cancer cells. This compound has also been found to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease and Parkinson's disease.